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Compound Name:
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Cat. No.: B7863347

Get Quote

Executive Summary

Methyl-(2,3,6-trichloro-benzyl)-amine (CAS: 4954-20-5) is a specialized secondary amine

intermediate used primarily in the synthesis of agrochemicals and pharmaceutical scaffolds.[1]
Distinguished by its 2,3,6-trichloro substitution pattern, this compound exhibits significantly
altered steric and electronic properties compared to its unsubstituted analog, N-
methylbenzylamine.[1]

This guide characterizes the compound's physicochemical profile and benchmarks its synthetic
performance against standard benzylamines, highlighting the impact of steric shielding on
nucleophilic substitution efficiency.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Data

IUPAC Name N-Methyl-1-(2,3,6-trichlorophenyl)methanamine
CAS Number 4954-20-5

Molecular Formula CsHsCIsN

Molecular Weight 224.51 g/mol

Physical State

Pale yellow oil or low-melting solid (Predicted)

Soluble in DCM, THF, Ethanol; Low water

Solubility solubility
Acidity (pKa) ~9.2 (Predicted, lower than benzylamine due to
cidi a
v P electron-withdrawing ClI)
LogP ~3.4 (High Lipophilicity)

Predicted Spectral Characterization (NMR & MS)

Note: Experimental spectra for this specific isomer are rare in open literature. The following

data is predicted based on substituent additivity rules and chem-informatics algorithms

(ACD/Labs, ChemDraw).

H NMR (400 MHz, CDCI
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Mass Spectrometry (EI/ESI)

e Molecular lon (M+): Distinctive isotope pattern due to three Chlorine atoms.
e Peaks:

223 (M), 225 (M+2), 227 (M+4), 229 (M+6).

¢ Relative Intensity: Approx 100 : 96 : 30 : 3 (Characteristic Cl

cluster).
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Comparative Performance: Synthetic Efficiency

A critical factor in utilizing this building block is the steric hindrance imposed by the chlorine

atoms at the 2- and 6-positions.[1] This "ortho-effect" significantly alters the reaction kinetics

compared to standard benzylamines.[1]

Benchmark: Synthesis via Nucleophilic Substitution ()

Reaction: Benzyl Chloride Derivative + Methylamine (excess)

Product

Feature

Standard: N-
Methylbenzylamine

Target: Methyl-
(2,3,6-trichloro)-
amine

Performance Delta

Substrate

Benzyl chloride

2,3,6-Trichlorobenzyl
chloride

Steric Environment

Open, unhindered

Highly Congested
(2,6-dichloro
shielding)

High barrier to

nucleophilic attack

Reaction Time

< 2 hours (RT)

12-24 hours
(Requires Heat)

6x—10x Slower

Benefit: Sterics

) ) Tertiary amine (over- Minimal over-
Primary Side Product i ) prevent double
alkylation) alkylation )
alkylation
Alkylation is

Preferred Route

Direct Alkylation

Reductive Amination

inefficient; Reductive
Amination is

recommended.[1]
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Expert Insight: The 2,6-dichloro substitution creates a "steric pocket" around the benzylic
carbon. While this slows down the formation of the secondary amine, it acts as a protective
feature against over-alkylation to the tertiary amine, often eliminating the need for complex

protection groups during synthesis.

Recommended Experimental Protocol

Given the steric constraints identified above, Reductive Amination is the superior method for
generating high-purity Methyl-(2,3,6-trichloro-benzyl)-amine, avoiding the harsh conditions
required for

displacement on the deactivated benzyl chloride.[1]

Workflow: Reductive Amination of 2,3,6-

Trichlorobenzaldehyde
Reagents:
e Precursor: 2,3,6-Trichlorobenzaldehyde (1.0 equiv)[1]

Amine Source: Methylamine (2.0 M in THF, 1.5 equiv)

Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

Solvent: 1,2-Dichloroethane (DCE) or THF[1]

Additive: Acetic Acid (1.0 equiv) — Crucial for imine formation catalysis.

Step-by-Step Methodology:

e Imine Formation:
o Charge a reaction vessel with 2,3,6-Trichlorobenzaldehyde and DCE.

o Add Methylamine solution and Acetic Acid.
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o Observation Point: Stir at Room Temperature (RT) for 2 hours. Monitor via TLC/LCMS for
disappearance of aldehyde. The steric bulk may require longer imine formation times than
usual.

e Reduction:
o Cool the mixture to 0°C.

o Add Sodium Triacetoxyborohydride (STAB) portion-wise over 15 minutes. Caution: Gas
evolution.

o Allow to warm to RT and stir overnight (12h).
o Work-up:

o Quench with saturated aqueous NaHCO

o Extract with Dichloromethane (3x).
o Wash combined organics with Brine, dry over Na

SO

, and concentrate.
e Purification:
o The crude oil is typically >90% pure.
o If necessary, purify via Flash Column Chromatography (SiO
; Gradient: 0-10% MeOH in DCM with 1% NH

OH).[1]

Visualization: Synthesis & Steric Pathway[1]
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The following diagram illustrates the comparative synthetic pathways and the steric logic
dictating the choice of Reductive Amination.

MeNH2, AcOH i .
Reversible Intermediate Imine

N - NaBH(OAc)3
(Sterically Stabilized)

Reductive Amination)

2,3,6-Trichlorobenzaldehyde

. i 2nd Alkylation . .
S&;’jﬁ‘(ﬂg;‘ﬁgs Methyl-(2,3,6-trichloro-benzyl)-amine |  BLOCKED by 2,6-CI Sterics Tertiary Amine
,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,, > (Target Product) (Over-alkylation)

2,3,6-Trichlorobenzyl Chloride

Click to download full resolution via product page

Figure 1:Synthetic pathway comparison. The Reductive Amination route (Blue) is preferred due
to the kinetic inhibition of the SN2 pathway (Red) caused by the 2,6-dichloro steric blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7863347/docs#technical-characterization-
benchmarking-guide-methyl-2-3-6-trichloro-benzyl-amine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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